(E)-N-(4-Butoxyphenyl)-1-(9,10-dihydrophenanthren-2-yl)methanimine

• CAS No.: 90145-89-4
• Molecular Formula: C25H25NO
• Molecular Weight: 355.5 g/mol
• IUPAC Name: N-(4-butoxyphenyl)-1-(9,10-dihydrophenanthren-2-yl)methanimine
• InChI: InChI=1S/C25H25NO/c1-2-3-16-27-23-13-11-22(12-14-23)26-18-19-8-15-25-21(17-19)10-9-20-6-4-5-7-24(20)25/h4-8,11-15,17-18H,2-3,9-10,16H2,1H3
• InChI Key: HTZDSIQPRHXEMC-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)N=CC2=CC3=C(C=C2)C4=CC=CC=C4CC3

Description

(E)-N-(4-Butoxyphenyl)-1-(9,10-dihydrophenanthren-2-yl)methanimine is an organic compound that belongs to the class of imines. Imines are characterized by the presence of a carbon-nitrogen double bond. This compound features a phenanthrene moiety, which is a polycyclic aromatic hydrocarbon, and a butoxyphenyl group, which is an aromatic ether.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (E)-N-(4-Butoxyphenyl)-1-(9,10-dihydrophenanthren-2-yl)methanimine typically involves the condensation reaction between an amine and an aldehyde or ketone. In this case, the reaction would involve 4-butoxyaniline and 9,10-dihydrophenanthrene-2-carbaldehyde under acidic or basic conditions to form the imine linkage.

Industrial Production Methods

Industrial production methods for such compounds often involve optimized reaction conditions to maximize yield and purity. This may include the use of catalysts, controlled temperatures, and specific solvents to facilitate the reaction.

Chemical Reactions Analysis

Types of Reactions

(E)-N-(4-Butoxyphenyl)-1-(9,10-dihydrophenanthren-2-yl)methanimine can undergo various chemical reactions, including:

Oxidation: The imine group can be oxidized to form an amide.

Reduction: The imine group can be reduced to form an amine